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Compound of Interest

Compound Name: CBR-470-2

Cat. No.: B2957015

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and use of
CBR-470-2, a glycine-substituted analog that functions as an activator of the NRF2 signaling
pathway. Adherence to these guidelines is essential to ensure a safe laboratory environment
and the integrity of experimental outcomes. CBR-470-2 is intended for research use only and is
not for human or therapeutic consumption.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for CBR-470-2 is presented in the table below for easy
reference.

Property Value

CAS Number 2416095-00-4[1][2]
Molecular Formula C12H13CI2NO6S2[1][2]
Molecular Weight 402.27 g/mol [1][2]
Purity 99.45%][1]

Solubility =5 mg/mL in DMSO[1]
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Personal Protective Equipment (PPE)

Due to the absence of a publicly available, detailed Safety Data Sheet (SDS), specific PPE
recommendations for CBR-470-2 are not available. Therefore, standard laboratory best
practices for handling chemical compounds of unknown toxicity must be strictly followed. This
includes, at a minimum:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be
inspected before use and changed immediately if contaminated.

o Body Protection: A standard laboratory coat must be worn and fully fastened.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of any dust or aerosols.

Operational Plan: Handling and Storage

Storage: CBR-470-2 should be stored under the following conditions to maintain its stability:
 In solvent:

o -80°C for up to 6 months.

o -20°C for up to 1 month (stored under nitrogen).[1]

Handling:

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or solution aerosols.

Prepare solutions in a chemical fume hood.

Use calibrated equipment for all measurements to ensure accuracy.

Disposal Plan

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b2957015?utm_src=pdf-body
https://www.benchchem.com/product/b2957015?utm_src=pdf-body
https://www.medchemexpress.com/cbr-470-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2957015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

As a chemical compound, CBR-470-2 and any contaminated materials (e.g., pipette tips,
tubes, gloves) must be disposed of as chemical waste in accordance with local, state, and
federal regulations. Do not dispose of this material down the drain or in regular trash. Consult
your institution's Environmental Health and Safety (EHS) department for specific disposal
protocols.

Experimental Protocols

CBR-470-2 activates the NRF2 signaling pathway. Below is a general experimental workflow
for studying its effects.

In Vitro NRF2 Activation Assay

This protocol outlines the steps to assess the activation of NRF2 signaling in a cell-based
assay.
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Cell Culture and Treatment

Geed cells (e.g., epidermal keratinocytes, dermal fibroblasts) in appropriate culture plateg

:

Allow cells to adhere and grow for 24 hours

:

Prepare stock solution of CBR-470-2 in DMSO

:

Great cells with varying concentrations of CBR-470-2 (e.g., 1-10 uM) for a specified duration (e.g., 24 hoursD

After incubation

Analysis of NRF2 Tegget Gene Expression

[Lyse cells and extract total RNA]

Gerform reverse transcription to synthesize cDNA]

:

Gonduct quantitative PCR (qPCR) to measure the transcript levels of NRF2-responsive genes (e.g., NQO1, HMOXlD

:

GOrmalize target gene expression to a housekeeping gen9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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